Cas no 1333319-57-5 (1-(5-Bromopyridin-3-yl)-4-(methylsulfonyl)piperazine)

• Product Name: 1-(5-Bromopyridin-3-yl)-4-(methylsulfonyl)piperazine
• CAS No: 1333319-57-5
• MF: C₁₀H₁₄BrN₃O₂S
• MW: 320.206059932709
• CID: 1034549
• PubChem ID: 71301978
• Update Time: 2025-08-03

1-(5-Bromopyridin-3-yl)-4-(methylsulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromopyridin-3-yl)-4-(methylsulfonyl)piperazine
• 1-(5-bromopyridin-3-yl)-4-methylsulfonylpiperazine
• 1-(5-Bromopyridin-3-yl)-4-(methanesulfonyl)piperazine
• C10H14BrN3O2S
• DTXSID30744485
• 1333319-57-5
• AKOS016014575
• 1-(5-BROMOPYRIDIN-3-YL)-4-METHANESULFONYLPIPERAZINE
• CS-0357883

• Inchi： 1S/C10H14BrN3O2S/c1-17(15,16)14-4-2-13(3-5-14)10-6-9(11)7-12-8-10/h6-8H,2-5H2,1H3
• InChI Key： RDFPXKIHSLWMOM-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)N1CCN(CC1)S(C)(=O)=O

Computed Properties

• Exact Mass: 318.99901g/mol
• Monoisotopic Mass: 318.99901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.9Ų

Additional information on 1-(5-Bromopyridin-3-yl)-4-(methylsulfonyl)piperazine

Introduction to 1-(5-Bromopyridin-3-yl)-4-(methylsulfonyl)piperazine (CAS No. 1333319-57-5)

1-(5-Bromopyridin-3-yl)-4-(methylsulfonyl)piperazine, identified by its CAS number 1333319-57-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of a bromine substituent at the 5-position of the pyridine ring and a methylsulfonyl group at the 4-position of the piperazine ring imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structural features of 1-(5-Bromopyridin-3-yl)-4-(methylsulfonyl)piperazine make it a versatile intermediate in synthetic chemistry. The bromine atom serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. Additionally, the methylsulfonyl group enhances lipophilicity and metabolic stability, attributes that are often sought after in lead compounds intended for clinical development.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives, particularly those incorporating halogenated aromatic rings and sulfonyl groups. These structural motifs are frequently observed in marketed drugs due to their ability to modulate biological targets with high affinity and selectivity. For instance, 1-(5-Bromopyridin-3-yl)-4-(methylsulfonyl)piperazine has been investigated as a possible ligand in the development of small-molecule inhibitors targeting enzyme-catalyzed processes relevant to neurological disorders, cancer, and inflammation.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to design analogs with enhanced binding affinity or altered pharmacokinetic profiles. The bromine substituent at the pyridine ring allows for easy modification through palladium-catalyzed reactions, enabling the introduction of diverse pharmacophores. This flexibility has been exploited in high-throughput screening campaigns aimed at identifying novel therapeutic agents.

Recent studies have highlighted the role of 1-(5-Bromopyridin-3-yl)-4-(methylsulfonyl)piperazine in the development of kinase inhibitors, which are critical in oncology research. The combination of a brominated pyridine moiety and a sulfonylated piperazine ring creates a framework that can interact effectively with ATP-binding pockets of kinases. Such interactions are pivotal for disrupting aberrant signaling pathways that drive tumor growth and progression. Preliminary computational studies suggest that this compound exhibits promising binding interactions with several kinases, including those implicated in tyrosine kinase-driven cancers.

The synthesis of 1-(5-Bromopyridin-3-yl)-4-(methylsulfonyl)piperazine involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the bromine atom, followed by sulfonylation at the piperazine nitrogen using appropriate sulfonic acid derivatives. Advances in catalytic systems have enabled more efficient and scalable synthesis routes, reducing both reaction times and waste generation—a critical consideration in sustainable chemistry practices.

The pharmacological evaluation of 1-(5-Bromopyridin-3-yl)-4-(methylsulfonyl)piperazine has revealed intriguing biological activities. In vitro assays have demonstrated its potential as an antagonist or partial agonist for certain neurotransmitter receptors, which could make it relevant for treating conditions such as depression or anxiety disorders. Furthermore, its interaction with metabolic enzymes has been studied to assess its safety profile and potential drug-drug interactions.

As research progresses, the integration of computational chemistry tools has enhanced our understanding of how 1-(5-Bromopyridin-3-yl)-4-(methylsulfonyl)piperazine interacts with biological targets at the molecular level. Molecular docking simulations have been employed to predict binding affinities and identify key residues involved in ligand-receptor interactions. These insights have guided medicinal chemists in optimizing analogs with improved efficacy and reduced side effects.

The industrial relevance of this compound is underscored by its incorporation into several clinical trial candidates developed by pharmaceutical companies specializing in central nervous system (CNS) disorders and oncology. While it is too early to determine whether any derivatives based on this scaffold will reach the market, its continued investigation underscores its importance as a pharmacophoric entity.

In conclusion,1-(5-Bromopyridin-3-yl)-4-(methylsulfonyl)piperazine (CAS No. 1333319-57-5) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and functional attributes. Its role as an intermediate in drug discovery underscores the importance of well-characterized building blocks in accelerating therapeutic innovation. As research methodologies evolve—particularly those involving green chemistry principles and artificial intelligence-assisted drug design—the future applications of this compound are likely to expand further.